2-methyl-N-[(4-sulfamoylphenyl)methyl]prop-2-enamide

• Molecular Formula: C11H14N2O3S
• Molecular Weight: 254.31 g/mol
• IUPAC Name: 2-methyl-N-[(4-sulfamoylphenyl)methyl]prop-2-enamide
• InChI: InChI=1S/C11H14N2O3S/c1-8(2)11(14)13-7-9-3-5-10(6-4-9)17(12,15)16/h3-6H,1,7H2,2H3,(H,13,14)(H2,12,15,16)
• InChI Key: XJXNMVPQBGSXCB-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)NCC1=CC=C(C=C1)S(=O)(=O)N
• CAS No.: 92093-09-9

Description

2-methyl-N-[(4-sulfamoylphenyl)methyl]prop-2-enamide is a chemical compound with the molecular formula C10H12N2O3S and a molecular weight of 240.28 g/mol . This compound is known for its applications in various fields, including pharmaceuticals and materials science.

Preparation Methods

The synthesis of 2-methyl-N-[(4-sulfamoylphenyl)methyl]prop-2-enamide typically involves the reaction of methacrylic acid with sulfanilamide . The reaction conditions include the use of ethyl chloroformate, ethyl methacrylate, butyl methacrylate, methyl methacrylate, methacrylic acid, and methacryloyl chloride as raw materials . Industrial production methods often involve the use of these reagents under controlled conditions to ensure high yield and purity.

Chemical Reactions Analysis

2-methyl-N-[(4-sulfamoylphenyl)methyl]prop-2-enamide undergoes various chemical reactions, including oxidation, reduction, and substitution . Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride . The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-methyl-N-[(4-sulfamoylphenyl)methyl]prop-2-enamide has several scientific research applications. In chemistry, it is used as a monomer for the synthesis of polymers with specific properties . In biology and medicine, it is used in the development of drug delivery systems and as a film-forming agent for pharmaceutical intermediates . In industry, it is used in the production of photosensitive resins and other materials .

Comparison with Similar Compounds

2-methyl-N-[(4-sulfamoylphenyl)methyl]prop-2-enamide can be compared with similar compounds such as N-((2-methyl-4-oxopentan-2-yl)prop-2-enamide) and other acrylamide derivatives . These compounds share similar chemical structures and properties but differ in their specific applications and mechanisms of action . The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct properties and applications .